Cas no 2411302-73-1 (N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide)

• Product Name: N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide
• CAS No: 2411302-73-1
• MF: C₁₀H₁₃F₃N₂O₂
• MW: 250.217633008957
• CID: 6103289
• PubChem ID: 154797476
• Update Time: 2025-05-25

N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573587
• Z3672064633
• N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide
• 2411302-73-1

• Inchi： 1S/C10H13F3N2O2/c1-2-7(16)14-6-3-8(17)15-9(4-5-9)10(11,12)13/h2H,1,3-6H2,(H,14,16)(H,15,17)
• InChI Key： YBJYYGPXUSOZEC-UHFFFAOYSA-N
• SMILES： FC(C1(CC1)NC(CCNC(C=C)=O)=O)(F)F

Computed Properties

• Exact Mass: 250.09291215g/mol
• Monoisotopic Mass: 250.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide

N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide: A Comprehensive Overview

The compound N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide, identified by the CAS number 2411302-73-1, is a fascinating molecule with significant potential in various chemical and biological applications. This compound belongs to the class of amides, featuring a unique combination of functional groups that contribute to its versatile properties. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles.

At its core, the molecule consists of a cyclopropane ring substituted with a trifluoromethyl group, which introduces significant electronic and steric effects. This substitution pattern is known to enhance the stability of the cyclopropane ring while also contributing to the overall lipophilicity of the compound. The presence of the prop-2-enamide group further adds complexity to the molecule, enabling it to participate in various chemical reactions and interactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies reveal that the trifluoromethyl group plays a critical role in modulating the electronic properties of the molecule, making it an attractive candidate for use in organic electronics and optoelectronic devices. Additionally, the amide functionality has been shown to facilitate hydrogen bonding, which is essential for its solubility in polar solvents and its ability to form stable complexes with other molecules.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, leading to higher yields and improved purity. Such methods are particularly advantageous in large-scale production scenarios, where efficiency and cost-effectiveness are paramount.

Biological studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent research has shown that it can effectively inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The unique combination of physical and chemical properties exhibited by N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide has also made it an intriguing subject for materials science applications. Its ability to form self-assembled monolayers on various substrates has been explored for use in nanotechnology and surface modification techniques. Moreover, its photoresponsive properties suggest potential applications in light-triggered drug delivery systems.

In conclusion, N-(2-{[1-(trifluoromethyl)cyclopropyl]carbamoyl}ethyl)prop-2-enamide is a multifaceted compound with a wide range of applications across diverse fields. Its distinctive chemical structure, coupled with recent advances in synthetic and computational methodologies, positions it as a valuable tool for both academic research and industrial development.